Cas no 25195-44-2 (2,4-Difluorobenzylmethylsulfone)

2,4-Difluorobenzylmethylsulfone structure
25195-44-2 structure
Product Name:2,4-Difluorobenzylmethylsulfone
CAS No:25195-44-2
MF:C8H8F2O2S
MW:206.209728240967
MDL:MFCD06798023
CID:4643030
PubChem ID:2761431
Update Time:2024-03-01

2,4-Difluorobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoro-1-(methylsulfonylmethyl)benzene
    • 2,4-Difluorobenzylmethylsulfone
    • MDL： MFCD06798023
    • Inchi： 1S/C8H8F2O2S/c1-13(11,12)5-6-2-3-7(9)4-8(6)10/h2-4H,5H2,1H3
    • InChI Key： NEFFOLXTDBJOML-UHFFFAOYSA-N
    • SMILES： C1(CS(C)(=O)=O)=CC=C(F)C=C1F

Computed Properties

  • Exact Mass: 206.02130699g/mol
  • Monoisotopic Mass: 206.02130699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.5Ų

2,4-Difluorobenzylmethylsulfone Pricemore >>

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2,4-Difluorobenzylmethylsulfone Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:25195-44-2)2,4-Difluorobenzylmethylsulfone
Order Number:A1009147
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:08
Price ($):677.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25195-44-2)2,4-Difluorobenzylmethylsulfone
A1009147
Purity:99%
Quantity:5g
Price ($):677.0
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